Cas no 1377197-11-9 (2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1377197-11-9
• MF: C₁₆H₂₃BO₂
• MW: 258.163625001907
• CID: 5084085
• PubChem ID: 131247135
• Update Time: 2025-10-28

2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• E85696
• EN300-802142
• 2-[(E)-2-(2,3-DIMETHYLPHENYL)VINYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• BS-44744
• 1377197-11-9
• 2-[(E)-2-(2,3-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H23BO2/c1-12-8-7-9-14(13(12)2)10-11-17-18-15(3,4)16(5,6)19-17/h7-11H,1-6H3/b11-10+
• InChI Key： DPKDUPYRUCPPEH-ZHACJKMWSA-N
• SMILES： O1B(/C=C/C2C=CC=C(C)C=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.1791101g/mol
• Monoisotopic Mass: 258.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1377197-11-9)

2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1377197-11-9) is a highly specialized boronic ester compound widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of vinylboronates, which are pivotal intermediates in the construction of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials. Its unique structure, featuring a 2,3-dimethylphenyl group and a tetramethyl-1,3,2-dioxaborolane moiety, enhances its reactivity and stability under various reaction conditions.

The growing interest in 2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is driven by its applications in drug discovery and material science. Researchers are increasingly exploring its potential in designing targeted therapies and bioconjugates, aligning with the current trend of personalized medicine. Additionally, its role in polymer chemistry and OLED development has garnered attention, as industries seek sustainable and high-performance materials. The compound’s CAS No. 1377197-11-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane offers exceptional versatility. Its boronate group facilitates efficient C-C bond formation, a cornerstone of modern organic chemistry. This property is particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in pharmaceutical active ingredients. Recent studies highlight its utility in catalysis and green chemistry, where milder reaction conditions and reduced waste generation are prioritized. These attributes make it a subject of interest in sustainable chemical processes.

The compound’s physicochemical properties, such as solubility in common organic solvents and thermal stability, further broaden its applicability. Analytical techniques like NMR spectroscopy and HPLC are routinely employed to characterize its purity and structure, ensuring reproducibility in research. As the demand for high-purity boron reagents rises, CAS No. 1377197-11-9 continues to be a focal point for suppliers and end-users alike. Its compatibility with automated synthesis platforms also positions it as a key player in the era of high-throughput experimentation.

In conclusion, 2-[2-(2,3-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, from medicinal chemistry to advanced materials, underscore its significance in addressing contemporary scientific challenges. As industries and academia push the boundaries of molecular design, this compound remains a vital tool in the chemist’s arsenal, promising exciting developments in the years to come.